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2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048906-1g |
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83857-96-9 | 95% | 1g |
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| Chemenu | CM187283-100g |
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde |
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| Chemenu | CM187283-500g |
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde |
83857-96-9 | 95+% | 500g |
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| Chemenu | CM187283-1000g |
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde |
83857-96-9 | 95+% | 1000g |
$366 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018323-10g |
2-Butyl-5-chloroimidazole-4-carboxaldehyde |
83857-96-9 | >97% | 10g |
¥40.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018323-25g |
2-Butyl-5-chloroimidazole-4-carboxaldehyde |
83857-96-9 | >97% | 25g |
¥40.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018323-100g |
2-Butyl-5-chloroimidazole-4-carboxaldehyde |
83857-96-9 | >97% | 100g |
¥104.00 | 2025-04-12 |
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2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 83857-96-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential biological activities. This compound belongs to the imidazole family, a class of molecules widely recognized for their involvement in various biological processes and medicinal chemistry applications. The presence of both chloro and aldehyde functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.
The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which is a common motif in many biologically active compounds. In particular, the 5-carboxaldehyde moiety serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. The 4-chloro substituent enhances the electrophilicity of the molecule, facilitating nucleophilic additions and cross-coupling reactions, which are fundamental in modern organic synthesis.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic aldehydes as key scaffolds in the development of novel therapeutic agents. Specifically, compounds featuring an imidazole core have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde make it an attractive candidate for further exploration in these areas.
In particular, the aldehyde group in this compound can undergo condensation reactions with various nucleophiles, including amines and thiols, to form Schiff bases or thiazolidines, respectively. These derivatives have shown promise in modulating enzyme activity and inhibiting pathogenic growth. For instance, studies have demonstrated that certain imidazole-based Schiff bases exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication.
The chloro substituent at the 4-position of the imidazole ring not only increases the electrophilicity but also allows for further derivatization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions enable the introduction of aryl or vinyl groups at various positions around the imidazole core, expanding the structural diversity of potential derivatives. Such modifications have been exploited in designing molecules with enhanced binding affinity to biological targets.
One of the most compelling aspects of 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer progression. For example, imidazole-based aldehydes have been shown to inhibit kinases and phosphodiesterases by forming covalent bonds with critical residues in their active sites. The butyl group at the 2-position adds another layer of structural complexity, influencing both solubility and metabolic stability of derived compounds.
The compound’s utility extends beyond small-molecule drug discovery into materials science and catalysis. The combination of electron-withdrawing groups (chloro and aldehyde) and a relatively electron-rich imidazole core makes it an interesting candidate for designing organocatalysts or ligands for transition-metal catalysis. Recent studies have explored its use as a ligand in asymmetric hydrogenation reactions, where it facilitates high enantioselectivity due to its chiral environment.
From a synthetic perspective, 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde serves as a versatile building block for constructing more complex heterocycles. For instance, it can be transformed into pyrazoles or triazoles through cyclization reactions, expanding its applicability in drug discovery libraries. These transformations highlight its potential as a scaffold for generating structurally diverse compounds with tailored biological activities.
The growing interest in imidazole derivatives stems from their prevalence in natural products and their well-documented pharmacological properties. Compounds like fluconazole (an antifungal agent) and voriconazole (an antifungal medication) exemplify the therapeutic importance of imidazole scaffolds. The synthesis of new derivatives such as 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde aims to expand this pharmacopeia by identifying novel bioactive molecules with improved efficacy or reduced side effects.
In conclusion, 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde (CAS No. 83857-96-9) represents a promising compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising an imidazole ring functionalized with an aldehyde group and a chloro substituent—make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in academic and industrial chemical research efforts aimed at developing next-generation therapeutics.
